Cas no 325778-74-3 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide)
N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide
- N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide
- Oprea1_487070
- Oprea1_793497
- N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide
- AKOS001289191
- 325778-74-3
- SR-01000449416
- F0298-0171
- Z27852301
- SR-01000449416-1
- F84579
-
- MDL: MFCD00987908
- Inchi: 1S/C17H13N3O4S/c1-24-14-8-4-11(5-9-14)15-10-25-17(18-15)19-16(21)12-2-6-13(7-3-12)20(22)23/h2-10H,1H3,(H,18,19,21)
- InChI Key: NUXMNYUGKHUUGE-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)C1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 355.06267708g/mol
- Monoisotopic Mass: 355.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 125Ų
N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639263-100mg |
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide |
325778-74-3 | 96% | 100mg |
¥1556.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639263-250mg |
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide |
325778-74-3 | 96% | 250mg |
¥2595.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639263-1g |
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide |
325778-74-3 | 96% | 1g |
¥5191.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1639263-5g |
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide |
325778-74-3 | 96% | 5g |
¥22248.00 | 2024-08-02 | |
| AstaTech | F84579-0.1/G |
N-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-4-NITROBENZAMIDE |
325778-74-3 | 95% | 0.1g |
$202 | 2023-09-18 | |
| AstaTech | F84579-0.25/G |
N-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-4-NITROBENZAMIDE |
325778-74-3 | 95% | 0.25g |
$345 | 2023-09-18 | |
| AstaTech | F84579-1/G |
N-[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]-4-NITROBENZAMIDE |
325778-74-3 | 95% | 1g |
$690 | 2023-09-18 | |
| Ambeed | A1737873-1g |
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide |
325778-74-3 | 96% | 1g |
$566.0 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01631367-1g |
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-4-nitrobenzamide |
325778-74-3 | 98% | 1g |
¥3597.0 | 2023-03-11 | |
| Life Chemicals | F0298-0171-2μmol |
N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-nitrobenzamide |
325778-74-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 |
N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide
Recent Advances in the Study of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide (CAS: 325778-74-3)
N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide (CAS: 325778-74-3) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.
The compound belongs to the thiazole class of heterocyclic compounds, which are known for their diverse biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory properties. N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide, in particular, has shown promise in preclinical studies as a modulator of specific biological pathways, although the exact mechanisms remain under investigation.
Recent research has employed a combination of in vitro and in vivo models to elucidate the compound's biological effects. One study demonstrated its ability to inhibit the activity of certain kinases involved in cell proliferation, suggesting potential applications in oncology. Another study explored its anti-inflammatory effects, highlighting its ability to suppress the production of pro-inflammatory cytokines. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.
Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's efficacy and reduce potential side effects. Modifications to the methoxyphenyl and nitrobenzamide moieties have yielded derivatives with improved pharmacokinetic properties. These efforts are critical for advancing the compound from the preclinical stage to clinical trials.
Despite these promising results, challenges remain in the development of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed. Future research directions may include the development of novel formulations or delivery systems to enhance its therapeutic potential.
In conclusion, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its diverse biological activities and potential for structural optimization make it a valuable subject of ongoing research. Continued efforts to understand its mechanisms of action and improve its pharmacological properties will be essential for its successful translation into clinical applications.
325778-74-3 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)